Cas no 107613-19-4 (4-nitro-n,n-dioctylaniline)

4-nitro-n,n-dioctylaniline structure
4-nitro-n,n-dioctylaniline structure
Product Name:4-nitro-n,n-dioctylaniline
CAS No:107613-19-4
MF:C22H38N2O2
MW:362.54932641983
CID:1184457
PubChem ID:10784896
Update Time:2025-04-20

4-nitro-n,n-dioctylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-n,n-dioctylaniline
    • SZRZKZJMRKAMEP-UHFFFAOYSA-N
    • Benzenamine, 4-nitro-N,N-dioctyl-
    • 107613-19-4
    • DTXSID20444886
    • Inchi: 1S/C22H38N2O2/c1-3-5-7-9-11-13-19-23(20-14-12-10-8-6-4-2)21-15-17-22(18-16-21)24(25)26/h15-18H,3-14,19-20H2,1-2H3
    • InChI Key: SZRZKZJMRKAMEP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)N(CCCCCCCC)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 362.293328459g/mol
  • Monoisotopic Mass: 362.293328459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 49.06000
  • LogP: 7.64540
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